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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Tecoflex® Polyurethane Performance in Catheter Design

The selection of appropriate materials is a critical determinant of performance and
biocompatibility in the design and development of medical catheters. Tecoflex®, a family of
medical-grade aliphatic polyether-based thermoplastic polyurethanes (TPUs), has emerged as
a leading choice for catheter manufacturing due to its inherent UV stability, resistance to
yellowing, and wide range of available durometers.[1][2][3] This guide provides a
comprehensive comparison of various Tecoflex® grades, offering supporting experimental
data and detailed methodologies to aid in material selection for specific catheter applications.

Performance Characteristics: A Quantitative
Comparison

The mechanical properties of Tecoflex® TPUs are a primary consideration in catheter design,
influencing factors such as flexibility, pushability, and kink resistance. The following tables
summarize key quantitative data for various clear and radiopaque Tecoflex® grades.

Table 1: Mechanical Properties of Clear Tecoflex® Grades
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ASTM Test
Property EG-80A EG-85A EG-93A EG-100A
Method
Durometer
(Shore D2240 72A T7A 87A 94A
Hardness)
Specific
_ D792 1.04 1.05 1.08 1.09
Gravity
Flexural
_ D790 1,500 2,500 4,700 14,000
Modulus (psi)
Ultimate
Tensile D412 5,800 6,500 7,700 8,300
Strength (psi)
Ultimate
Elongation D412 750 700 550 450

(%)

Data sourced from Lubrizol technical datasheets.[4][5]

Table 2. Mechanical Properties of Tecoflex® Grades with 40% Barium Sulfate
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ASTM Test EG-100A-
Property EG-80A-B40 EG-85A-B40 EG-93A-B40
Method
Durometer
(Shore D2240 78A 86A 95A 98A
Hardness)
Specific
_ D792 1.48 1.50 152 153
Gravity
Flexural
_ D790 1,500 3,700 4,700 14,000
Modulus (psi)
Ultimate
Tensile D412 4,700 4,900 6,500 6,600
Strength (psi)
Ultimate
Elongation D412 660 590 430 390

(%)

Data sourced from Lubrizol technical datasheet.[6]

Alternative Materials for Catheter Construction

While Tecoflex® offers a versatile range of properties, other materials are also commonly

employed in catheter manufacturing, each with distinct advantages and limitations.

Table 3: Comparison with Alternative Catheter Materials
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Material Key Advantages Key Disadvantages
) o ) Can be perceived as too stiff,
. Excellent biocompatibility, high _ _
Silicone o ] potential for collar formation
flexibility, hypoallergenic.[7][8] ]
upon deflation.[7]
] Potential for allergic reactions,
Very soft and flexible, ) i )
Latex requires a protective coating.

providing patient comfort.[7]

[71°]

Polyvinyl Chloride (PVC)

Versatile, cost-effective, good
flexibility and clarity.[10]

Concerns about plasticizer
leaching (e.g., DEHP).[8][10]

PEEK (Polyetheretherketone)

High chemical and heat
resistance, excellent strength.
[11]

Requires surface treatments to

achieve low friction.[11]

Hydrophilic Coatings

Significantly reduce friction in
wet environments, enhancing

patient comfort.[11]

May wear off over time,
requires moisture to be
effective.[11]

Experimental Protocols

To ensure accurate and reproducible data, standardized testing methodologies are crucial. The

following sections detail the protocols for key experiments cited in this guide.

Biocompatibility Testing (ISO 10993)

The biocompatibility of medical devices is evaluated according to the ISO 10993 series of

standards to manage biological risk.[12] This involves a comprehensive assessment of the

material's interaction with the human body.

e Cytotoxicity (ISO 10993-5): This in vitro test assesses the potential for a material to cause
cell death.[13][14] Extracts of the Tecoflex® material are placed in contact with cultured

cells, and the cellular response is observed.

o Sensitization (ISO 10993-10): This test evaluates the potential for a material to cause an

allergic reaction after repeated exposure.[13]
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e Irritation (ISO 10993-23): This standard specifies the procedure for the assessment of
medical devices and their constituent materials with regard to their potential to produce
irritation.

o Hemocompatibility (ISO 10993-4): For devices that come into contact with blood, this testing
evaluates the material's effect on blood components, including hemolysis (red blood cell
rupture) and thrombosis (clot formation).[13][14]

Mechanical Testing

Tensile Properties (ASTM D412): This standard test method determines the tensile properties
of vulcanized rubber and thermoplastic elastomers.[15][16][17]

e Specimen Preparation: "Dumbbell” or "dogbone" shaped specimens of the Tecoflex®
material are die-cut to specific dimensions.[16][18]

o Test Procedure: The specimen is mounted in the grips of a universal testing machine and
pulled at a constant rate of 500 + 50 mm/min until it fractures.[15][18]

o Data Analysis: The test measures the tensile strength (the maximum stress the material can
withstand), elongation at break (how much the material stretches before breaking), and
modulus (the material's stiffness).[15]

Burst Pressure Testing (ISO 10555-1, Annex F): This test determines the resistance of the
catheter to bursting under static pressure.[9]

o Apparatus: A hydraulic burst tester is used to apply a controlled internal pressure to the
catheter.[9]

e Procedure: The catheter is filled with a liquid, and the pressure is gradually increased until
the catheter ruptures.

» Data Recorded: The pressure at which the catheter bursts is recorded as the burst pressure.

Performance Testing

Lubricity Testing: The lubricity of a catheter's surface, particularly those with hydrophilic
coatings, is crucial for minimizing tissue trauma during insertion. A common method is the pinch
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test.[19][20]
e Setup: The catheter is pinched between two pads with a known normal force.[19]

o Procedure: A linear actuator pulls and pushes the catheter through the pads for a specified
number of cycles.[19]

o Measurement: The force required to move the catheter is measured, and the coefficient of
friction is calculated. An increase in friction over multiple cycles can indicate coating
degradation.[20]

Radiopacity Testing (ASTM F640): This test method evaluates the visibility of a medical device
using X-ray imaging.[21][22][23]

e Procedure: The Tecoflex® catheter containing a radiopacifier like barium sulfate is imaged
using fluoroscopy or another X-ray technique.

« Evaluation: The radiopacity is determined by qualitatively comparing the image of the test
specimen to a user-defined standard, or by quantitatively measuring the difference in optical
density or pixel intensity.[21][22]

Visualizing Material Selection and Biocompatibility
Pathways

To further aid in the decision-making process, the following diagrams illustrate a logical
workflow for selecting a Tecoflex® grade and a general signaling pathway for biocompatibility
assessment.

Tecoflex Grade Selection Performance ompatibility Testing

translates to | (‘Select Durometer Radiopaque Additive? | | i (Mechanical Testing Performance Tes ility ) | validates
(Hardness) (e.g., Barium Sul lft) \_ (Tensile, Burst) (Lu b ly Kin] k) (150 10993) )
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Caption: Workflow for Tecoflex® grade selection based on catheter requirements.

Tecoflex® Material

Contact with
Biological System

Inflammatory Cytotoxicity Sensitization
Response (ISO 10993-5) (ISO 10993-10)

Biocompatible Adverse Biological
Outcome Effect

Click to download full resolution via product page

Caption: General signaling pathway for in vitro biocompatibility assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1226596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

